Cas no 5416-71-7 (3,4-Dimethoxychalcone)

3,4-Dimethoxychalcone structure

Product Name:3,4-Dimethoxychalcone

CAS No:5416-71-7

MF:C₁₇H₁₆O₃

MW:268.307145118713

CID:374242

PubChem ID:5354494

Update Time:2025-04-19

3,4-Dimethoxychalcone Chemical and Physical Properties

Names and Identifiers

- 2-Propen-1-one,3-(3,4-dimethoxyphenyl)-1-phenyl-
- 3.4-Dimethoxychalcone
- DIMETHOXYCHALCONE,3,4-(RG)
- 3,4-DIMETHOXYCHALCONE
- (E)-3-(3,4-DIMETHOXYPHENYL)-1-PHENYLPROP-2-EN-1-ONE
- 1-phenyl-3-(3,4-dimethoxyphenyl)-2-propen-1-one
- 3-(3,4-dimethoxy-phenyl)-1-propenone
- 3,4-dimethoxybenzylideneacetophenone
- 3,4-dimethoxy-chalcone
- 3,4-Dimethoxy-chalkon
- DIMETHOXYCHALCONE,3,4
- 3,4-Dimethoxystyryl phenyl ketone
- 3-(3,4-Dimethoxyphenyl)-1-phenylprop-2-en-1-one
- NSC 11868
- NSC 204995
- NSC 643172
- SCHEMBL3133053
- CHEMBL33943
- MFCD00041327
- AKOS000277526
- CS-0159082
- Chalcone,4-dimethoxy-
- NSC643172
- BDBM86006
- NSC11868
- MS-9831
- NSC-237973
- LSHZPTCZLWATBZ-CSKARUKUSA-N
- NSC-204995
- HY-W083373A
- D85665
- 2-Propen-1-one, 3-(3,4-dimethoxyphenyl)-1-phenyl-, (2E)-
- 3,4-Dimethoxy benzylidene acetophenone
- 2-Propen-1-one, 3-(3,4-dimethoxyphenyl)-1-phenyl-
- (2E)-3-(3,4-dimethoxyphenyl)-1-phenyl-2-propen-1-one
- 5416-71-7
- 2-Propen-1-one,4-dimethoxyphenyl)-1-phenyl-
- (E)-3-(3,4-dimethoxyphenyl)-1-phenyl-prop-2-en-1-one
- Chalcone, 5
- 53744-27-7
- (2E)-3-(3,4-dimethoxyphenyl)-1-phenylprop-2-en-1-one
- NSC-643172
- NSC237973
- NSC204995
- 2-Propen-1-one,3-(3,4-dimethoxyphenyl)-1-phenyl-, (2E)-
- NSC-11868
- 53744-28-8
- Antibacterial agent 65
- DA-49499
- DA-61098
- 3,4-Dimethoxychalcone
- Inchi： 1S/C17H16O3/c1-19-16-11-9-13(12-17(16)20-2)8-10-15(18)14-6-4-3-5-7-14/h3-12H,1-2H3/b10-8+
- InChI Key： LSHZPTCZLWATBZ-CSKARUKUSA-N
- SMILES： O(C)C1C(=CC=C(/C=C/C(C2C=CC=CC=2)=O)C=1)OC

Computed Properties

Exact Mass: 268.11000
Monoisotopic Mass: 268.11
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 20
Rotatable Bond Count: 5
Complexity: 331
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 3.6
Topological Polar Surface Area: 35.5A^2

Experimental Properties

Density: 1.128±0.06 g/cm3 (20 ºC 760 Torr),
Melting Point: 203 ºC
Boiling Point: 421.8ºC at 760mmHg
Flash Point: 200.7ºC
Refractive Index: 1.591
Solubility: Almost insoluble (0.067 g/l) (25 º C),
PSA: 35.53000
LogP: 3.59990

3,4-Dimethoxychalcone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	D89160-100mg	3,4-DIMETHOXYCHALCONE	5416-71-7	,HPLC≥95%	100mg	¥658.0	2023-09-08
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Key Organics Ltd	MS-9831-1MG	(2E)-3-(3,4-dimethoxyphenyl)-1-phenylprop-2-en-1-one	5416-71-7	>90%	1mg	£37.00	2025-02-08
Key Organics Ltd	MS-9831-5MG	(2E)-3-(3,4-dimethoxyphenyl)-1-phenylprop-2-en-1-one	5416-71-7	>90%	5mg	£46.00	2025-02-08
Key Organics Ltd	MS-9831-10MG	(2E)-3-(3,4-dimethoxyphenyl)-1-phenylprop-2-en-1-one	5416-71-7	>90%	10mg	£63.00	2025-02-08
Key Organics Ltd	MS-9831-20MG	(2E)-3-(3,4-dimethoxyphenyl)-1-phenylprop-2-en-1-one	5416-71-7	>90%	20mg	￡76.00	2023-04-18
Key Organics Ltd	MS-9831-50MG	(2E)-3-(3,4-dimethoxyphenyl)-1-phenylprop-2-en-1-one	5416-71-7	>90%	50mg	£102.00	2025-02-08
Key Organics Ltd	MS-9831-100MG	(2E)-3-(3,4-dimethoxyphenyl)-1-phenylprop-2-en-1-one	5416-71-7	>90%	100mg	£146.00	2025-02-08